![molecular formula C20H23N3O3S2 B3412317 N-benzyl-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide CAS No. 932967-22-1](/img/structure/B3412317.png)
N-benzyl-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For example, N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(4-substituedpiperazin-1-yl)-acetamides were synthesized in satisfactory yields (45–91%) by substitution reactions of compounds with different substituted piperazines in the presence of pyridine in anhydrous tetrahydrofuran at room temperature .Molecular Structure Analysis
The molecular formula of a similar compound, 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(o-tolyl)acetamide, is C20H23N3O3S2. The molecular weight is 417.54.Chemical Reactions Analysis
While specific chemical reactions involving “N-benzyl-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide” are not available, similar compounds have shown antitumor activities . For instance, compound 6a could inhibit the growth of HeLa cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started .Scientific Research Applications
Antioxidant Activity
The compound has been tested for its antioxidant properties . It was found to have a high interaction with DPPH (1,1-diphenyl-2-picrylhydrazyl radical), a stable free radical, and showed significant inhibitory potency . This suggests that the compound could be used in research related to oxidative stress and related diseases.
Anti-inflammatory Activity
The compound has also been tested for its anti-inflammatory activity . It was found to inhibit soybean lipoxygenase (LOX), an enzyme involved in the inflammatory response . This suggests potential applications in the research and treatment of inflammatory diseases.
Lipid Peroxidation Inhibition
The compound showed potent inhibition of lipid peroxidation . Lipid peroxidation is a process that can lead to cell damage, and is involved in several diseases such as atherosclerosis and cancer. Therefore, this compound could be useful in researching these conditions.
Antimicrobial Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold, which is part of the compound’s structure, has been reported to have antimicrobial activity . This suggests potential applications in the research and treatment of microbial infections.
Antiviral Activity
The same scaffold has also been reported to have antiviral activity . This could make the compound useful in antiviral research and drug development.
Antihypertensive Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold has been associated with antihypertensive activity . This suggests potential applications in the research and treatment of hypertension.
Antidiabetic Activity
The scaffold has also been reported to have antidiabetic activity . This could make the compound useful in diabetes research and drug development.
Anticancer Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold has been associated with anticancer activity . This suggests potential applications in cancer research and treatment.
Mechanism of Action
Target of Action
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .
Mode of Action
It is known that the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as alkyl, aryl, alkylamino, benzyl, keto, etc, are responsible for its activity .
Biochemical Pathways
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to affect a variety of biochemical pathways, depending on their specific functional groups .
Pharmacokinetics
The compound’s molecular formula is c15h18n2o5 , which suggests that it may have certain pharmacokinetic properties common to compounds of similar size and structure.
Result of Action
Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities .
properties
IUPAC Name |
N-benzyl-2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S2/c1-2-3-13-23-17-11-7-8-12-18(17)28(25,26)22-20(23)27-15-19(24)21-14-16-9-5-4-6-10-16/h4-12H,2-3,13-15H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGESNGHCOKOPTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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